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Compound of Interest

Compound Name: N-nitroso-vortioxetine
CAS No.: 2925447-38-5
Cat. No.: B15813911
Get Quote
. J

For researchers and drug development professionals, the proper handling and disposal of
chemical compounds are critical to ensuring laboratory safety and environmental protection. N-
nitroso-vortioxetine, a nitrosamine impurity of the antidepressant Vortioxetine, is recognized
as a potentially genotoxic substance requiring stringent disposal protocols.[1] Adherence to
these procedures is essential for minimizing health risks and maintaining regulatory
compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle N-nitroso-vortioxetine with
the utmost care in a controlled laboratory setting.

Personal Protective Equipment (PPE):
e Gloves: Always wear chemical-impermeable gloves.[2]
» Protective Clothing: A lab coat or other protective clothing is mandatory.[2]

o Eye/Face Protection: Use safety glasses with side shields or goggles.[2][3]
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» Respiratory Protection: If there is a risk of inhalation, particularly of the solid form as a dust,
a self-contained breathing apparatus or a NIOSH/MSHA-approved respirator should be
used.[2][3]

Engineering Controls:

» All work with N-nitroso-vortioxetine should be conducted in a designated area, such as a
certified chemical fume hood, to minimize inhalation exposure.[4][5]

Spill Management:

In the event of a spill, the area should be secured.

e For cleanup, wear appropriate PPE, including respiratory protection, and avoid dust
formation.[3]

e The spilled material should be absorbed with an inert material, collected in a sealed and
labeled container for disposal.[5]

o The spill area should then be washed with plenty of water, and adequate ventilation should
be provided.[3]

N-nitroso-vortioxetine Data Summary

The following table summarizes key chemical and safety information for N-nitroso-
vortioxetine.
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Property Data Reference
1-(2-((2,4-
Chemical Name Dimethylphenylthio)phenyl)-4-  [3]

nitrosopiperazine

CAS Number 2925447-38-5 [3]
Molecular Formula C18H21N30S [31[6]
Molecular Weight 327.4 g/mol [6]
Appearance Light Yellow Solid [3]

Potentially genotoxic impurity,
Regulatory Status ] ] ) [1]
requires stringent oversight.

400 ng/day (as per USFDA
Acceptable Intake Limit guidance for Potency Category  [1]
3)

Step-by-Step Disposal Protocol

The disposal of N-nitroso-vortioxetine is governed by hazardous waste regulations, such as
the Resource Conservation and Recovery Act (RCRA) in the United States, overseen by the
Environmental Protection Agency (EPA).[7][8][9] As a nitrosamine, it is treated as hazardous
waste due to its carcinogenic potential.[4]

Experimental Protocol for Disposal:

» Waste Classification: N-nitroso-vortioxetine and any materials contaminated with it (e.g.,
pipette tips, gloves, empty containers, and contaminated solutions) must be classified as
hazardous chemical waste.[2][5]

e Waste Segregation and Collection:

o Collect all N-nitroso-vortioxetine waste in a designated, leak-proof hazardous waste
container.[5]
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o This waste must be segregated from other chemical waste streams to prevent cross-
contamination and potential reactive hazards.[4]

o Regulations often require specific color-coded containers for different types of
pharmaceutical waste. RCRA hazardous pharmaceutical waste is typically collected in
black containers.[5]

o Container Labeling:

o The hazardous waste container must be clearly and securely labeled with the chemical
name "N-nitroso-vortioxetine Waste".

o The label must also indicate the associated hazards, such as "Toxic," "Carcinogen," and
"Ecotoxic".[5]

o Include the accumulation start date on the label.[5]
e Storage:
o Store the sealed waste container in a designated, secure, and well-ventilated area.

o The storage area should be away from incompatible materials, awaiting pickup by a
licensed hazardous waste disposal service.[5]

» Final Disposal:

o The required method of disposal for hazardous pharmaceutical waste, particularly
carcinogenic nitrosamines, is high-temperature incineration at a permitted hazardous
waste facility.[3][4][5] This method ensures the complete destruction of the compound.

o Transfer the sealed container to your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor for final disposal.[5]

o Under no circumstances should N-nitroso-vortioxetine be disposed of down the drain or
in regular trash.[5][8] Flushing of hazardous pharmaceuticals is prohibited under EPA
regulations (Subpart P).[8]
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Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of N-nitroso-
vortioxetine.
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Caption: Workflow for the compliant disposal of N-nitroso-vortioxetine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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